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An In-depth Technical Guide to 2-(Furan-2-
YL)phenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Furan-2-yl)phenol is a biaryl compound featuring a furan ring linked to a phenol ring. This
structural motif is of significant interest in medicinal chemistry due to the diverse biological
activities associated with both furan and phenol moieties. Furan derivatives are known to
exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory,
and anticancer effects. Similarly, phenolic compounds are recognized for their antioxidant and
cytotoxic activities. The combination of these two pharmacophores in 2-(Furan-2-yl)phenol
suggests its potential as a scaffold for the development of novel therapeutic agents. This
technical guide provides a comprehensive overview of the available physical, chemical, and
biological data for 2-(Furan-2-yl)phenol, intended to support further research and drug
development efforts.

Chemical and Physical Properties

While specific experimental data for 2-(Furan-2-yl)phenol is limited in publicly available
literature, a summary of its known and predicted properties is presented below.

Table 1: Physical and Chemical Properties of 2-(Furan-2-YL)phenol
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Property Value Source
CAS Number 106584-14-9 [1]12]
Molecular Formula C10HsO2 [3]
Molecular Weight 160.17 g/mol [3]
IUPAC Name 2-(Furan-2-yl)phenol [2]
Purity >97% (Commercially available)  [3]
LogP (predicted) 2.38 [2]
Melting Point Not available

Boiling Point Not available

Solubility Not available

Spectroscopic Data

Detailed experimental spectra for 2-(Furan-2-yl)phenol are not readily available in the
surveyed literature. However, characteristic spectral features can be predicted based on the
analysis of related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the
protons on both the furan and phenol rings. The phenolic hydroxyl proton will likely appear as
a broad singlet. The aromatic protons will exhibit complex splitting patterns in the aromatic
region of the spectrum.

e 13C NMR: The carbon NMR spectrum will display signals for the ten carbon atoms in the
molecule. The carbon attached to the hydroxyl group on the phenol ring and the carbons of
the furan ring will have characteristic chemical shifts.

Infrared (IR) Spectroscopy

The IR spectrum of 2-(Furan-2-yl)phenol is expected to show characteristic absorption bands
for the O-H stretching of the phenolic hydroxyl group (typically a broad band around 3200-3600
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cm~1), C-O stretching of the phenol, and C=C stretching of the aromatic rings, as well as C-H
stretching and bending vibrations for both the furan and benzene rings.[4]

Mass Spectrometry (MS)

The mass spectrum of 2-(Furan-2-yl)phenol would show a molecular ion peak (M*) at m/z =
160.17, corresponding to its molecular weight. Fragmentation patterns would likely involve the
loss of CO, CHO, and other fragments characteristic of furan and phenol derivatives.

Experimental Protocols
Synthesis of 2-(Furan-2-YL)phenol

A common and effective method for the synthesis of biaryl compounds like 2-(Furan-2-
yl)phenol is the Suzuki-Miyaura cross-coupling reaction. This reaction involves the palladium-
catalyzed coupling of an organoboron compound with an organohalide.

Proposed Synthesis Workflow:
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Reactants Reaction Conditions

Suzuki-Miyaura Coupling

Y
A

2-(Furan-2-YL)phenol

2-(Furan-2-YL)phenol Bacterial and Fungal Strains

Antimicrobial Potency
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2-(Furan-2-YL)phenol

Induction of Apoptosis Inhibition of Cell Migration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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